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Compound of Interest

Compound Name: Trioctylphosphine

Cat. No.: B1581425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Core Concepts
Trioctylphosphine (TOP), identified by the CAS number 4731-53-7, is an organophosphorus

compound with the chemical formula P(C₈H₁₇)₃.[1][2] It is a colorless to pale yellow, viscous

liquid at room temperature, characterized by a high boiling point and low volatility.[3][4] As a

tertiary phosphine, the central phosphorus atom possesses a lone pair of electrons, rendering

the molecule nucleophilic and allowing it to function as a versatile ligand and reagent in a

multitude of chemical transformations.[5] Its three long octyl chains impart high lipophilicity,

making it soluble in nonpolar organic solvents like hexane and toluene, but immiscible with

water.[6][7]

This unique combination of a reactive phosphorus center and bulky, solubilizing alkyl groups

makes TOP an indispensable tool in modern materials science and catalysis. It is particularly

renowned for its roles as a stabilizing agent and solvent in the synthesis of nanomaterials, a

ligand in transition metal-catalyzed reactions, and a precursor for other important chemical

species like Trioctylphosphine oxide (TOPO).[7][8][9]

Physicochemical and Spectroscopic Data
Quantitative data for Trioctylphosphine is summarized below for easy reference.

Table 1: Physicochemical Properties
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Property Value Reference(s)

CAS Number 4731-53-7

Molecular Formula C₂₄H₅₁P [10]

Molecular Weight 370.64 g/mol [10]

Appearance Colorless to pale yellow liquid [3][4]

Density 0.831 g/mL at 25 °C [11]

Boiling Point 284-291 °C at 50 mmHg [7]

Melting Point -60 °C [12]

Flash Point 147 °C (297 °F) - closed cup [7]

Refractive Index n20/D 1.468 [7]

Water Solubility Immiscible [6][7]

Solubility

Soluble in nonpolar organic

solvents (e.g., hexane,

toluene, chloroform)

[6]

Table 2: Spectroscopic Data
Spectroscopy Type Key Features Reference(s)

¹H NMR
Spectra available for structural

confirmation.
[13]

³¹P NMR

Spectra available for analyzing

phosphorus environment and

complexation.

[14]

Synthesis and Chemical Reactivity
Synthesis Pathways
The industrial synthesis of trialkylphosphines like TOP typically involves the reaction of

phosphorus trichloride (PCl₃) with an appropriate organometallic reagent, such as an octyl
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Grignard reagent (octylmagnesium bromide). While specific, detailed industrial protocols are

proprietary, a general representation of this common laboratory-scale synthesis is illustrated

below.

Phosphorus Trichloride (PCl3)

Nucleophilic
SubstitutionOctylmagnesium Bromide (3 eq.)

Anhydrous Ether
or THF

Trioctylphosphine (TOP)

MgBrCl

Click to download full resolution via product page

Fig. 1: General synthesis of Trioctylphosphine.

Key Reactions
Trioctylphosphine's reactivity is dominated by the lone pair on the phosphorus atom.

Oxidation: TOP is sensitive to air and readily reacts with oxygen to form the more stable

Trioctylphosphine oxide (TOPO).[1] This reaction necessitates the use of air-free

techniques for handling and storage.[1][10]

Reaction with Chalcogens: It reacts with elemental selenium to produce trioctylphosphine
selenide (TOPSe), a key reagent in the synthesis of cadmium selenide (CdSe) quantum

dots.[1][15] Similarly, it reacts with sulfur to yield trioctylphosphine sulfide.[11]

Ligand Coordination: As a soft, σ-donating ligand, TOP coordinates with various transition

metals (e.g., Palladium, Nickel) to form stable organometallic complexes.[9] The bulky octyl

groups influence the steric environment around the metal center, which is crucial for

controlling reactivity and selectivity in catalytic cycles.[9][16]

Core Applications and Logical Relationships
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Trioctylphosphine is a cornerstone reagent in several advanced technology fields. Its

functions are diverse, ranging from a passive solvent and stabilizer to an active ligand and

reactant.

Core Functions

Key Application Areas

Trioctylphosphine (TOP)

Ligand Stabilizer / Capping Agent High-Boiling Solvent Phosphorus Source

Homogeneous Catalysis
(e.g., Cross-Coupling)

Controls Reactivity
& Selectivity
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(e.g., Quantum Dots)

Prevents Aggregation,
Controls Growth

Enables High-Temp
Reactions

Metal Phosphide Synthesis

Reacts with Metals
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Fig. 2: Logical relationships of TOP's functions and applications.

Nanomaterial Synthesis: TOP is a critical component in the synthesis of colloidal

nanoparticles, especially semiconductor quantum dots (QDs) like CdSe.[8] It serves multiple

roles: as a high-boiling point solvent, a stabilizing agent that caps the nanoparticle surface to

prevent aggregation, and a reagent for preparing precursors like TOPSe.[15][17][18] Its

presence modulates nucleation and growth, allowing for precise control over particle size

and properties.[8][19]

Homogeneous Catalysis: As an electron-rich, bulky alkylphosphine ligand, TOP is highly

effective in transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,

Buchwald-Hartwig).[9] It promotes key steps in the catalytic cycle, such as oxidative addition

and reductive elimination, enhancing catalyst efficiency and stability.
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Metal Phosphide Synthesis: TOP can serve as a phosphorus source for the low-temperature

conversion of various metals and metal nanocrystals into metal phosphides, materials with

interesting catalytic and electronic properties.[17][20]

Experimental Protocols
Protocol 1: Synthesis of Cadmium Sulfide (CdS)
Nanorods
This protocol details a method where Trioctylphosphine serves as both the solvent and the

stabilizing agent, simplifying the synthesis.[17]

Materials:

Cadmium acetate (Cd(OAc)₂)

Elemental sulfur powder

Trioctylphosphine (TOP)

Methanol

Standard air-free synthesis equipment (Schlenk line, flasks, etc.)

Procedure:

Under a nitrogen (N₂) atmosphere, dissolve 40 mg of cadmium acetate in 3 mL of hot TOP in

a three-neck flask.

In a separate vial, dissolve 24.0 mg of elemental sulfur powder in 1 mL of TOP, mixing

vigorously until a clear solution is formed.

Heat the cadmium solution to 260 °C.

Swiftly inject the sulfur-TOP solution into the hot cadmium solution.

Maintain the reaction temperature at 260 °C with vigorous stirring for 6 hours.
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After the reaction period, cool the resulting yellow solution to approximately 50 °C.

Add methanol to precipitate the CdS nanorods.

Isolate the product by centrifugation, discard the supernatant, and dry the nanorod powder

under vacuum.

Start
(N2 Atmosphere)

Dissolve Cd(OAc)2
in hot TOP (3mL)

Dissolve S
in TOP (1mL)

Heat Cd Solution
to 260°C

Inject S-TOP
Solution

Precursor Stir at 260°C
for 6 hours Cool to 50°C Add Methanol

to Precipitate
Isolate via

Centrifugation
End

(Dry Product)
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Fig. 3: Experimental workflow for CdS nanorod synthesis.

Safety and Handling
Trioctylphosphine is a hazardous chemical that requires careful handling in a controlled

laboratory environment.

Table 3: Hazard Information
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Hazard Type
GHS Classification
& Statements

Precautionary
Measures

Reference(s)

Corrosivity

H314: Causes severe

skin burns and eye

damage.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P310:

Immediately call a

POISON CENTER or

doctor/physician.

[10][21]

Air Sensitivity Reacts with oxygen.

Handle and store

under an inert gas

(e.g., Nitrogen,

Argon). Keep

container tightly

closed.

[1][10][22]

Handling Stench. Corrosive.

Use only under a

chemical fume hood.

Avoid breathing

vapors, mist, or gas.

Wash hands

thoroughly after

handling.

[10][22][23]

Storage Combustible corrosive

material.

Store locked up in a

dry, cool, and well-

ventilated place.

Containers which are

[10][22]
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opened must be

carefully resealed and

kept upright.

Disposal

Dispose of

contents/container to

an approved waste

disposal plant. Do not

let product enter

drains.

[10][21]

First Aid:

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Seek immediate medical attention.[10][22]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[10][22]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center

immediately.[10][22]

Inhalation: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[10][22]

Always consult the most current Safety Data Sheet (SDS) from the supplier before use.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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